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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and biological context of Abemaciclib M18 hydrochloride, a principal active
metabolite of the cyclin-dependent kinase 4 & 6 (CDK4/6) inhibitor, Abemaciclib. This document
Is intended to serve as a core resource for researchers, scientists, and drug development
professionals engaged in the study of this compound.

Chemical Structure and Properties

Abemaciclib M18 hydrochloride, also known as hydroxy-N-desethylabemaciclib, is a significant
human metabolite of Abemaciclib. Its chemical identity and key physicochemical properties are
summarized below.

Chemical Structure:

o |[UPAC Name: [4-fluoro-6-[5-fluoro-2-[[5-(piperazin-1-ylmethyl)pyridin-2-ylJamino]pyrimidin-4-
yl]-1-propan-2-ylbenzimidazol-2-yllmethanol;hydrochloride[1]
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e Molecular Formula: C25H29CIF2NsO[1]

« CAS Number: 2704316-82-3[1]

Physicochemical Properties:

A compilation of the known and predicted physicochemical properties of Abemaciclib M18

hydrochloride and its parent compound, Abemaciclib, are presented in the table below for

comparative analysis.

Abemaciclib M18

Abemaciclib (Parent

Property .
Hydrochloride Compound)
Molecular Weight 531.0 g/mol [1] 506.59 g/mol
Appearance Solid White to yellow powder[2]
Sparingly soluble in ethanol,
Solubility Soluble in DMSO and water pH-dependent solubility in
water[2]
pKa (Strongest Acidic) Data not available 10.27 (Predicted)

pKa (Strongest Basic)

Data not available

7.94 (Predicted)

LogP

Data not available

4.25 (Predicted)

Melting Point

Data not available

Data not available

Biological Activity and Signaling Pathway

Abemaciclib and its active metabolites, including M18, are potent and selective inhibitors of

cyclin-dependent kinases 4 and 6 (CDK4 and CDK®6). These kinases are key regulators of the

cell cycle.

Mechanism of Action

The primary mechanism of action of Abemaciclib and its active metabolites is the inhibition of

the phosphorylation of the Retinoblastoma protein (Rb). In its hypophosphorylated state, Rb

binds to the E2F transcription factor, preventing the transcription of genes required for the
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transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, Abemaciclib and
its metabolites maintain Rb in its active, hypophosphorylated state, leading to G1 cell cycle
arrest and the suppression of tumor cell proliferation.

Signaling Pathway

The following diagram illustrates the canonical CDK4/6-Cyclin D-Rb signaling pathway and the
point of inhibition by Abemaciclib and its active metabolites.
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Caption: The CDK4/6-Cyclin D-Rb Signaling Pathway and Inhibition by Abemaciclib.

Biotransformation of Abemaciclib to M18

Abemaciclib is extensively metabolized in the liver, primarily by the cytochrome P450 3A4
(CYP3A4) enzyme. This process leads to the formation of several metabolites, with M2 (N-
desethylabemaciclib), M20 (hydroxyabemaciclib), and M18 (hydroxy-N-desethylabemaciclib)
being the most significant in terms of plasma exposure and biological activity. M18 is formed
through the hydroxylation of M2 or the N-desethylation of M20, both of which are mediated by
CYP3AA4.

The following diagram illustrates the metabolic pathway leading to the formation of M18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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